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Compound of Interest

Compound Name: Pyrrole-2-carbonitrile

Cat. No.: B156044

In-Depth Technical Guide: Pyrrole-2-carbonitrile

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the physicochemical properties of
Pyrrole-2-carbonitrile, a heterocyclic organic compound of interest in medicinal chemistry and
material science.

Core Molecular Data

Pyrrole-2-carbonitrile, also known as 2-cyanopyrrole, is characterized by a pyrrole ring
substituted with a nitrile group at the second position. This structure imparts unique chemical
reactivity, making it a valuable building block in the synthesis of more complex molecules.

The fundamental quantitative data for Pyrrole-2-carbonitrile is summarized below.
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Property Value Source
Molecular Formula CsHaN2 [LI[21[3][4]1[5]
Molecular Weight 92.10 g/mol [1112]14]
Exact Mass 92.037448136 Da [11[3]

CAS Number 4513-94-4 [11[21131[4][5]
IUPAC Name 1H-pyrrole-2-carbonitrile [1]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Pyrrole-2-
carbonitrile are typically documented in peer-reviewed scientific literature and patent filings.
The specific methodologies can vary significantly based on the starting materials, desired yield,
and purity requirements. Researchers seeking to utilize this compound are advised to consult
chemical databases such as PubChem, SciFinder, or Reaxys to identify relevant synthetic
procedures and analytical methods (e.g., NMR, HPLC, mass spectrometry) tailored to their
specific research context.

Logical Relationships in Molecular Composition

The following diagram illustrates the elemental composition derived from the molecular formula
of Pyrrole-2-carbonitrile.
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Caption: Elemental composition of Pyrrole-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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